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Compound of Interest

Compound Name: Dicyclopropylmethanol

Cat. No.: B083125 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of dicyclopropylmethanol, ensuring the safety of laboratory personnel

and compliance with environmental regulations. Researchers, scientists, and drug

development professionals are advised to adhere to the following procedures to mitigate risks

associated with this flammable and irritant compound.

Dicyclopropylmethanol is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1] Proper handling and disposal are critical to prevent accidents and environmental

contamination. This guide outlines the necessary steps for safe disposal, including personal

protective equipment (PPE), spill management, and waste containment.

Key Physical and Chemical Properties
A thorough understanding of the properties of dicyclopropylmethanol is fundamental to its

safe handling. The following table summarizes its key characteristics.
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Property Value Source

Molecular Formula C₇H₁₂O [1][2][3]

Molecular Weight 112.17 g/mol [1][3]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 167 °C [4]

Solubility
Sparingly soluble in water;

soluble in organic solvents
[2][3]

Hazards

Flammable liquid and vapor,

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation

[1]

Disposal Protocol: A Step-by-Step Approach
The following protocol details the necessary steps for the safe disposal of

dicyclopropylmethanol waste in a laboratory setting. This procedure is designed to minimize

exposure and ensure that waste is handled in accordance with safety regulations.

1. Personal Protective Equipment (PPE) and Preparation:

Eye Protection: Wear chemical safety goggles or a face shield.[5]

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).[5]

Body Protection: Wear a lab coat or other protective clothing.[5]

Work Area: Ensure adequate ventilation, such as a certified chemical fume hood.[5] Keep

away from heat, sparks, open flames, and other ignition sources.[5]

2. Waste Collection:

Container: Use a designated, compatible, and properly labeled hazardous waste container.

The container must have a secure screw-top lid.[6][7][8]
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Labeling: The label must clearly state "Hazardous Waste" and "Dicyclopropylmethanol." It
should also include the accumulation start date and the hazard characteristics (e.g.,

"Flammable," "Irritant").[6]

Segregation: Do not mix dicyclopropylmethanol waste with incompatible materials,

particularly oxidizing agents.[3]

3. Waste Storage:

Location: Store the waste container in a designated, well-ventilated, and cool satellite

accumulation area.[9]

Containment: Keep the container tightly closed when not in use.[5][9]

Secondary Containment: Place the waste container in a secondary containment tray to

prevent spills from spreading.

4. Disposal Request:

Procedure: Follow your institution's specific procedures for hazardous waste pickup. This

typically involves submitting an online request to the Environmental Health and Safety (EHS)

office.[6][8]

Information: Provide all necessary information on the request form, including the chemical

name, quantity, and location.[8]

5. Spill and Emergency Procedures:

Small Spills:

Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in a sealed container

for disposal as hazardous waste.[5]

Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal.

Large Spills:
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Evacuate the area immediately.

Alert your supervisor and EHS.

Prevent the spill from entering drains.[5]

Fire:

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[5]

Wear self-contained breathing apparatus.[5]

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

plenty of water for at least 15 minutes.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[5]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]

Dicyclopropylmethanol Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of

dicyclopropylmethanol, from initial preparation to final waste pickup.
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Dicyclopropylmethanol Disposal Workflow
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By adhering to these guidelines, laboratory professionals can ensure the safe and responsible

disposal of dicyclopropylmethanol, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dicyclopropylmethanol | C7H12O | CID 84336 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CAS 14300-33-5: dicyclopropylmethanol | CymitQuimica [cymitquimica.com]

3. Dicyclopropylmethanol, 97% | Fisher Scientific [fishersci.ca]

4. CAS Common Chemistry [commonchemistry.cas.org]

5. DICYCLOPROPYLMETHANOL - Safety Data Sheet [chemicalbook.com]

6. Chapter 8 - Hazardous Waste Disposal Procedures | Environment, Health and Safety
[ehs.cornell.edu]

7. mtu.edu [mtu.edu]

8. Chemical Waste Management Reference Guide | Environmental Health and Safety
[ehs.osu.edu]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safe Disposal of Dicyclopropylmethanol: A
Comprehensive Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b083125#dicyclopropylmethanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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